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Compound of Interest

Compound Name: Norglaucine hydrochloride

Cat. No.: B1158065 Get Quote

CAS Number: 39945-41-0

This technical guide provides an in-depth overview of Norglaucine hydrochloride, an

aporphine alkaloid, for researchers, scientists, and drug development professionals. The

document outlines its chemical properties, biological activities with a focus on its cytotoxic

effects, and relevant experimental protocols.

Chemical Properties
Norglaucine hydrochloride is the hydrochloride salt of Norglaucine, a naturally occurring

aporphine alkaloid. Its chemical and physical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1158065?utm_src=pdf-interest
https://www.benchchem.com/product/b1158065?utm_src=pdf-body
https://www.benchchem.com/product/b1158065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 39945-41-0 [1][2]

Molecular Formula C₂₀H₂₄ClNO₄ [1][2]

Molecular Weight 377.86 g/mol [1][2]

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Purity Typically ≥98%

Identification Methods

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

[1]

Biological Activity and Mechanism of Action
The free base form, (+)-Norglaucine, has demonstrated cytotoxic activity against various tumor

cell lines, including mouse melanoma (B16-F10), human hepatocellular carcinoma (HepG2),

human chronic myelocytic leukemia (K562), and human promyelocytic leukemia (HL-60) cells.

While the precise mechanism of action for Norglaucine hydrochloride is still under

investigation, aporphine alkaloids are known to exert their anticancer effects through various

pathways.

A potential mechanism of action for Norglaucine hydrochloride's cytotoxicity could involve the

induction of apoptosis. Apoptosis, or programmed cell death, is a critical process in tissue

homeostasis, and its dysregulation is a hallmark of cancer. The induction of apoptosis in cancer

cells is a primary goal of many chemotherapeutic agents. The signaling pathways leading to

apoptosis are complex and can be broadly divided into the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways.

Below is a generalized diagram illustrating a potential signaling pathway for apoptosis that may

be influenced by compounds like Norglaucine hydrochloride.
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Preparation

Treatment

MTT Assay

Data Analysis

Culture Cancer Cells

Seed Cells in 96-well Plate

Prepare Norglaucine HCl Dilutions

Treat Cells with Norglaucine HCl

Incubate (24-72h)

Add MTT Solution

Incubate (2-4h)

Add Solubilization Solution

Measure Absorbance at 570 nm

Calculate Cell Viability (%)

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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